Cas no 1805255-00-8 (3-Amino-4-(difluoromethyl)-2-iodopyridine)

• Product Name: 3-Amino-4-(difluoromethyl)-2-iodopyridine
• CAS No: 1805255-00-8
• MF: C₆H₅F₂IN₂
• MW: 270.018580198288
• CID: 4846661
• Update Time: 2025-08-05

3-Amino-4-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C6H5F2IN2/c7-5(8)3-1-2-11-6(9)4(3)10/h1-2,5H,10H2
• InChI Key： LUOKRBBMYNNWPR-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CN=1)C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-4-(difluoromethyl)-2-iodopyridine

3-Amino-4-(difluoromethyl)-2-iodopyridine: A Comprehensive Overview

The compound with CAS No. 1805255-00-8, known as 3-Amino-4-(difluoromethyl)-2-iodopyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes an iodine atom at the 2-position of the pyridine ring, a difluoromethyl group at the 4-position, and an amino group at the 3-position. The combination of these functional groups makes it a versatile building block for various applications.

Recent studies have highlighted the potential of 3-Amino-4-(difluoromethyl)-2-iodopyridine in drug discovery, particularly in the development of bioactive molecules. Its structure allows for easy modification and functionalization, enabling researchers to explore its role in targeting specific biological pathways. For instance, the presence of the iodine atom facilitates nucleophilic substitution reactions, which are crucial in synthesizing complex molecules with desired pharmacokinetic properties.

The synthesis of 3-Amino-4-(difluoromethyl)-2-iodopyridine involves a multi-step process that typically begins with the preparation of a pyridine derivative. The introduction of the difluoromethyl group is achieved through a fluorination reaction, while the amino group is introduced via amination. The final step involves iodination at the 2-position, which is critical for subsequent chemical transformations. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis more accessible to researchers.

In terms of applications, 3-Amino-4-(difluoromethyl)-2-iodopyridine has shown promise in materials science as well. Its ability to form coordination complexes with transition metals has led to its use in designing novel materials for catalysis and sensing applications. For example, researchers have explored its role as a ligand in homogeneous catalysis, where it enhances the activity and stability of metal catalysts.

Moreover, the compound's electronic properties make it an attractive candidate for use in organic electronics. The pyridine ring provides inherent electron-withdrawing characteristics, while the substituents modulate these properties further. Recent studies have demonstrated its potential as an active layer material in organic photovoltaic devices, where it contributes to efficient charge transport and separation.

The unique combination of functional groups in 3-Amino-4-(difluoromethyl)-2-iodopyridine also makes it a valuable tool in click chemistry. The iodide moiety serves as an excellent leaving group, enabling efficient coupling reactions with azides or alkynes under mild conditions. This has opened new avenues for constructing complex molecular architectures with high precision.

From an environmental perspective, researchers are increasingly focusing on the sustainability aspects of synthesizing and using 3-Amino-4-(difluoromethyl)-2-iodopyridine. Efforts are being made to develop greener synthesis routes that minimize waste and reduce energy consumption. Additionally, studies are underway to assess its biodegradability and environmental impact, ensuring that its use aligns with eco-friendly practices.

In conclusion, 3-Amino-4-(difluoromethyl)-2-iodopyridine (CAS No. 1805255-00-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and organic electronics. As ongoing research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.